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Compound of Interest

Compound Name: H-Glu(OMe)-OH

Cat. No.: B1346887 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of H-
Glu(OMe)-OH (L-Glutamic acid γ-methyl ester), a common amino acid derivative used in

peptide synthesis.

Essential Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle H-Glu(OMe)-OH with appropriate

care. Always consult the Safety Data Sheet (SDS) for the most comprehensive safety

information.

Personal Protective Equipment (PPE):

Wear chemical-impermeable gloves.

Use safety glasses or goggles to protect your eyes.

Ensure adequate ventilation in the work area to avoid inhalation of dust particles.

Handling:

Avoid the formation of dust when handling the solid powder.[1]

Prevent contact with skin and eyes.[1]
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Keep away from ignition sources.[1]

Storage:

Store the compound in a tightly sealed container.[1]

Keep the container in a cool, dry, and well-ventilated area.[1]

Quantitative Data: Physical and Chemical Properties
Understanding the properties of H-Glu(OMe)-OH is essential for its safe handling and disposal.

Property Value

CAS Number 1499-55-4[2]

Molecular Formula C6H11NO4[2]

Molecular Weight 161.2 g/mol [2]

Appearance White to off-white powder

Solubility
Sparingly soluble in water, slightly soluble in

methanol.

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the disposal of H-Glu(OMe)-OH
and its contaminated packaging. This process is designed to comply with general laboratory

safety standards and environmental regulations.

Collection of Waste:

Carefully collect any waste H-Glu(OMe)-OH solid.

Place the waste material into a designated, clearly labeled, and sealable container

suitable for chemical waste.[1]

Container Management:
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Ensure the waste container is kept closed when not in use.

Store the waste container in a designated, secure area away from incompatible materials.

Disposal of Contaminated Packaging:

For empty containers, triple rinse with a suitable solvent (e.g., water or methanol,

depending on subsequent disposal methods and local regulations).[1]

The collected rinsate should be treated as chemical waste and added to the appropriate

waste stream.

After thorough cleaning, the packaging can be offered for recycling or reconditioning.[1]

Alternatively, puncture the container to prevent reuse and dispose of it in a sanitary landfill,

as permitted by local regulations.[1]

Final Disposal:

All collected chemical waste, including the solid H-Glu(OMe)-OH and any rinsate, must be

disposed of through a licensed hazardous waste disposal company.

Adhere to all local, state, and federal regulations regarding chemical waste disposal.

Experimental Workflow for Disposal
The logical flow for the proper disposal of H-Glu(OMe)-OH is visualized in the following

diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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